Cas no 31163-65-2 (2H-Indazole,2,7-dinitro-)

2H-Indazole,2,7-dinitro- structure
2H-Indazole,2,7-dinitro- structure
Product Name:2H-Indazole,2,7-dinitro-
CAS No:31163-65-2
MF:C7H4N4O4
MW:208.131060600281
CID:318276
PubChem ID:330841
Update Time:2025-04-19

2H-Indazole,2,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole,2,7-dinitro-
    • 2,7-dinitroindazole
    • NSC-320247
    • CHEMBL593105
    • SCHEMBL579924
    • 31163-65-2
    • BDBM50304142
    • 2,7-dinitro-2H-indazole
    • DTXSID80317769
    • NSC320247
    • Inchi: 1S/C7H4N4O4/c12-10(13)6-3-1-2-5-4-9(11(14)15)8-7(5)6/h1-4H
    • InChI Key: XHSWVNQODRKABJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2=CN([N+](=O)[O-])N=C21)=O

Computed Properties

  • Exact Mass: 208.02332
  • Monoisotopic Mass: 208.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 104.1
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